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Compound of Interest

Compound Name: SJ1008030 formic

Cat. No.: B12376149 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling SJ1008030 formic. The following procedures are

designed to ensure the safe handling and disposal of this compound, which is identified as a

JAK2 PROTAC. Given that this compound is associated with formic acid, this guidance

incorporates the established safety protocols for formic acid to mitigate potential hazards.

I. Personal Protective Equipment (PPE)
When handling SJ1008030 formic, a comprehensive personal protective equipment regimen is

mandatory to prevent exposure. Formic acid is corrosive and can cause severe burns to the

skin, eyes, and respiratory tract[1][2].

Required PPE includes:

Hand Protection: Chemical-resistant gloves are essential. Nitrile or neoprene gloves are

recommended for good resistance to formic acid[1]. Always check gloves for leaks and

impermeability before use[2].

Eye and Face Protection: Wear safety goggles and a face shield to protect against

splashes[1].

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator, especially in areas with inadequate ventilation, to avoid inhaling vapors[1][3]. The

type of respirator should be chosen based on the concentration of formic acid in the air[1].
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Protective Clothing: Wear a chemical-resistant lab coat, long pants, and closed-toe shoes[4].

For extensive handling, coveralls over a long-sleeved shirt and pants are required[5].

II. Operational Plan: Step-by-Step Handling Procedures
All work with SJ1008030 formic must be conducted in a designated area, specifically within a

properly functioning and certified laboratory chemical fume hood[4].

Preparation and Handling:

Pre-Use Inspection: Before handling, ensure that all safety equipment, including eyewash

stations and emergency showers, are accessible and operational.

Ventilation: All transfers and use of the chemical must occur within a certified laboratory

chemical fume hood to minimize vapor inhalation[4]. Ensure the hood's flow alarm is

functioning correctly before starting any work[4].

Container Handling: Keep the container tightly closed when not in use and store it in a cool,

dry, and well-ventilated area[2][3]. Ground and bond the container and receiving equipment

during transfers to prevent static discharge[2].

Avoiding Ignition Sources: Keep the compound away from heat, sparks, open flames, and

other ignition sources[2]. Use only non-sparking tools when handling containers[3].

Personal Hygiene: Wash hands thoroughly after handling the compound[2]. Do not eat,

drink, or smoke in the laboratory area.

In Case of a Spill:

Small Spills: For a small spill that can be cleaned up in under 10 minutes by trained

personnel, use an inert absorbent material to contain the spill. Place the absorbed material

into a sealed, appropriate waste container[6].

Large Spills: In the event of a large spill, immediately evacuate the area and notify others. If

there is an immediate threat of fire or the spill is uncontained, call emergency services.

Restrict access to the area[6].
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III. Emergency Procedures
Immediate action is critical in the event of exposure.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes at an emergency eyewash station. Remove contact lenses if present and easy to do

so. Seek immediate medical attention[2][6].

Skin Contact: Remove all contaminated clothing immediately and rinse the affected skin with

water for at least 15 minutes. For large exposures, use an emergency shower. Seek

immediate medical attention[2][6].

Inhalation: Move the affected person to fresh air. If breathing has stopped, provide artificial

respiration. Seek immediate medical attention[7].

Ingestion: Do NOT induce vomiting. Rinse the mouth with water if the person is conscious.

Seek immediate medical attention[2][3].

IV. Disposal Plan
Chemical waste generators must adhere to local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal[3].

Waste Classification: SJ1008030 formic waste should be classified as hazardous waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container. The

container should be compatible with formic acid.

Labeling: Attach a completed Dangerous Waste label to the container before adding any

waste[6].

Storage: Store waste containers in a well-ventilated area, away from incompatible

materials[6].

Disposal: Contact a licensed professional waste disposal service to dispose of the material.

Do not dispose of it down the drain[8]. For spills, the absorbent material used for cleanup

should also be disposed of as hazardous waste[9].
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Quantitative Safety Data
The following table summarizes key quantitative data for formic acid, which should be

considered when handling SJ1008030 formic.

Parameter Value Reference

OSHA PEL (Permissible

Exposure Limit)
5 ppm (8-hour TWA) [9]

NIOSH REL (Recommended

Exposure Limit)
5 ppm (10-hour TWA) [9]

ACGIH TLV (Threshold Limit

Value)
5 ppm (8-hour TWA) [9]

ACGIH STEL (Short-Term

Exposure Limit)
10 ppm [9]

NIOSH IDLH (Immediately

Dangerous to Life or Health)
30 ppm [3]

Flash Point 50 °C / 122 °F [3]

Autoignition Temperature 520 °C / 968 °F [3]

Flammable Limits in Air
Lower: 10% by volume, Upper:

57% by volume
[3]

Experimental Protocols and Visualizations
Workflow for Safe Handling of SJ1008030 Formic
The following diagram outlines the procedural workflow for the safe handling of SJ1008030
formic, from initial preparation to final disposal.
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Safe Handling Workflow for SJ1008030 Formic

Preparation
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Cleanup & Disposal
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Store Waste in Designated Area

Arrange for Professional Disposal

Spill or Exposure Occurs

Follow Emergency Procedures

Evacuate if Necessary

Large Spill

Seek Medical Attention
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Caption: Procedural workflow for the safe handling of SJ1008030 formic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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